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For Immediate Release

This technical guide provides an in-depth overview of the acetylated myelin basic protein

fragment Ac-MBP (4-14), a crucial tool for researchers in cell signaling, neuroscience, and drug

development. This document details its commercial availability, biochemical properties, and

applications, with a focus on its use as a highly specific substrate for Protein Kinase C (PKC).

Commercial Availability and Specifications
Ac-MBP (4-14) is readily available from several commercial suppliers. The following table

summarizes the key quantitative data from various vendors to facilitate comparison and

procurement.
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Supplier
Catalog
Number

Purity
Molecular
Weight (Da)

Available
Sizes

Storage
Conditions

Biorbyt orb364146 > 95% 1432.7 1 mg, 5 mg
-20°C for one

year

orb1980956 Not Specified 1432.63 5 mg, 50 mg Not Specified

orb2693943 ≥95% 1432.7

5 mg, 10 mg,

25 mg, 250

mg

Not Specified

orb70376 > 95% Not Specified 5 mg Not Specified

MedchemExp

ress
HY-P1425 Not Specified Not Specified Not Specified

Room

temperature

(continental

US)

Elabscience E-PP-0569 > 95% 1432.7 Not Specified -20°C

Real-Gene

Labs
5991840 > 95% 1432.7 1 mg (MOQ)

-20°C for one

year

Abcepta SP3594a Not Specified Not Specified Not Specified

2-8°C for up

to 6 months,

-20°C for long

term

Note: Thermo Scientific has discontinued its Acetyl-Myelin Basic Protein (4-14) Peptide

product.[1][2] Specifications and availability are subject to change; please refer to the

respective vendor's website for the most current information.

Biochemical Properties and Applications
Ac-MBP (4-14) is a synthetic peptide with the sequence Ac-Gln-Lys-Arg-Pro-Ser-Gln-Arg-Ser-

Lys-Tyr-Leu. Its primary application in research is as a highly selective and phosphatase-

resistant substrate for Protein Kinase C (PKC).[3] This makes it an invaluable tool for

accurately assaying PKC activity in crude tissue extracts without the need for prior purification

steps to remove interfering protein kinases or phosphatases.[3]
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The peptide's resistance to dephosphorylation by major cellular phosphatases, such as protein

phosphatases 1, 2A, and 3, ensures the stability of the phosphorylated product during the

assay, leading to more reliable and reproducible results.[4]

Experimental Protocol: Protein Kinase C (PKC)
Assay
The following is a generalized protocol for an in vitro PKC assay using Ac-MBP (4-14) as a

substrate, based on methodologies described in the literature.[5][6] Researchers should

optimize the conditions for their specific experimental setup.

3.1 Materials

Ac-MBP (4-14) peptide

[γ-³²P]ATP

PKC-containing sample (e.g., cell lysate, tissue homogenate)

Assay Buffer: 20 mM Tris-HCl (pH 7.5), 20 mM MgCl₂, 1 mM CaCl₂

Phosphatidylserine and Diacylglycerol (PKC activators)

Stopping Solution: 75 mM H₃PO₄

P81 phosphocellulose paper

Scintillation counter and vials

3.2 Procedure

Prepare the Reaction Mixture: In a microcentrifuge tube, combine the assay buffer, PKC

activators, and the PKC-containing sample.

Initiate the Reaction: Add Ac-MBP (4-14) and [γ-³²P]ATP to the reaction mixture. The final

concentration of Ac-MBP (4-14) is typically in the range of 25-100 µM.
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Incubation: Incubate the reaction mixture at 30°C for a predetermined time (e.g., 5-15

minutes), ensuring the reaction is within the linear range.

Stop the Reaction: Terminate the reaction by adding the stopping solution.

Spotting: Spot an aliquot of the reaction mixture onto a P81 phosphocellulose paper square.

Washing: Wash the P81 paper extensively with 1% phosphoric acid to remove

unincorporated [γ-³²P]ATP.

Counting: Place the washed P81 paper in a scintillation vial with a suitable scintillant and

measure the incorporated radioactivity using a scintillation counter.

3.3 Experimental Workflow Diagram

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15543833?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Reaction Preparation Reaction Analysis

Prepare Reaction Mix
(Buffer, Activators, Sample) Add Ac-MBP (4-14) Add [γ-³²P]ATP Incubate at 30°C Stop Reaction Spot on P81 Paper Wash Paper Scintillation Counting

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15543833?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Low Concentration CCK

CCK Receptor
(GPCR)

binds

Phospholipase C
(PLC)

activates

PIP2

hydrolyzes

IP3

DAG

Ca²⁺ Release

induces

Protein Kinase C
(PKC)

activates

co-activates

Ac-MBP (4-14)
(Substrate)

phosphorylates in vitro

Gallbladder Contraction

phosphorylates targets leading to

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15543833?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


bFGF

FGF Receptor
(FGFR)

binds

Upstream Effectors

activates

Protein Kinase C
(PKC)

activates

Ac-MBP (4-14)
(Substrate)

phosphorylates in vitro

Endothelial Cell
Proliferation

phosphorylates targets leading to

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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